![molecular formula C14H14F6N2S B2650051 N-phenyl-3,5-bis(trifluoromethyl)piperidine-1-carbothioamide CAS No. 2061727-09-9](/img/structure/B2650051.png)
N-phenyl-3,5-bis(trifluoromethyl)piperidine-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of piperazine derivatives, which includes “N-phenyl-3,5-bis(trifluoromethyl)piperidine-1-carbothioamide”, has been a topic of recent research . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Coordination Chemistry and Cancer Therapy
- Coordination compounds of copper and nickel with derivatives of N-phenyl-3,5-bis(trifluoromethyl)piperidine-1-carbothioamide have been synthesized. These compounds act as bridging ligands and have shown potential in inhibiting the growth of myeloid human leukemia HL-60 cancer cells at very low concentrations (Pakhontsu et al., 2014).
Anti-inflammatory and Analgesic Activities
- A series of N-acyl derivatives of this compound exhibited platelet antiaggregating activity superior or comparable to acetylsalicylic acid. Some compounds also showed moderate analgesic, antiinflammatory, and hypotensive activities in animal models (Ranise et al., 1993).
Antimicrobial Activities
- Novel N-(1-adamantyl)carbothioamide derivatives, including those related to this compound, were synthesized and showed potent antibacterial activity against various pathogenic bacteria and yeast-like fungus Candida albicans. These compounds also demonstrated significant hypoglycemic activity in diabetic rats (Al-Abdullah et al., 2015).
Anticancer Potential
- A novel series of compounds including N-[4-(3-aryl-3-oxo-1-propenyl)phenylcarbonyl]-3,5-bis(phenylmethylene)-4-piperidones, derived from this compound, showed significant cytotoxicity against various cancer cell lines, highlighting their potential as antineoplastic agents (Dimmock et al., 2002).
Safety and Hazards
The safety data sheet for a similar compound, “N-[3,5-Bis(trifluoromethyl)phenyl]thiourea”, indicates that it is toxic if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in a well-ventilated area .
properties
IUPAC Name |
N-phenyl-3,5-bis(trifluoromethyl)piperidine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F6N2S/c15-13(16,17)9-6-10(14(18,19)20)8-22(7-9)12(23)21-11-4-2-1-3-5-11/h1-5,9-10H,6-8H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHQLCOSNHBVVSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(CC1C(F)(F)F)C(=S)NC2=CC=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F6N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.